Cas no 1804493-01-3 (Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate)

• Product Name: Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate
• CAS No: 1804493-01-3
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4870878
• Update Time: 2025-06-12

Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate

• Inchi： 1S/C9H7ClF2INO2/c1-16-6(15)2-4-7(9(11)12)5(13)3-14-8(4)10/h3,9H,2H2,1H3
• InChI Key： QJPGTQWXTJTMHS-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CC(=O)OC)=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate

Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1804493-01-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate, identified by its CAS number 1804493-01-3, represents a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its versatile applications in the synthesis of biologically active molecules. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, an iodine atom, and an acetic ester moiety, makes it a pivotal building block for the development of novel therapeutic agents.

The structural composition of Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate is strategically designed to facilitate diverse chemical transformations. The chloro group at the 2-position and the iodine at the 5-position serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are widely employed in the construction of complex heterocyclic scaffolds, which are prevalent in many drug molecules. Additionally, the difluoromethyl group introduces unique electronic and steric properties to the molecule, enhancing its potential as a pharmacophore in medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have emerged as a major class of therapeutic agents due to their efficacy in treating cancers and inflammatory diseases. The pyridine core of Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate is particularly relevant in this context, as pyridine derivatives are frequently found in kinase inhibitors. For instance, studies have demonstrated that pyridine-based scaffolds can effectively modulate the activity of tyrosine kinases by binding to their ATP-binding pockets. The structural features of this compound make it an attractive candidate for designing next-generation kinase inhibitors with improved selectivity and potency.

The acetic ester group at the 3-position of Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate also contributes to its utility as a synthetic intermediate. Ester functionalities are commonly used in drug discovery due to their ability to undergo various transformations under mild conditions. For example, they can be hydrolyzed to carboxylic acids or converted into amides, which are crucial pharmacophoric elements in many drug molecules. This flexibility allows chemists to easily modify the compound's structure to explore different chemical space and optimize its biological activity.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate in drug development. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have revolutionized the construction of complex organic molecules. The presence of both chloro and iodine substituents in this compound makes it an ideal precursor for such reactions. For example, palladium-catalyzed Suzuki-Miyaura coupling can be used to introduce aryl or heteroaryl groups at the 2-position or 5-position, expanding the molecular diversity of derivatives derived from this intermediate.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluoro substituents are known to enhance metabolic stability, binding affinity, and oral bioavailability of drug candidates. The incorporation of a difluoromethyl group into Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate aligns with this trend, making it a valuable scaffold for developing fluorinated drug molecules. Several studies have shown that difluoromethyl-containing compounds exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. This has spurred interest in exploring new synthetic routes to incorporate fluorine atoms into drug candidates more efficiently.

The versatility of Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate extends beyond its use as a synthetic intermediate. It has also been employed in the development of probes for biochemical assays and imaging agents. For instance, radiolabeled derivatives of this compound have been used to study kinase activity in vitro and in vivo. The ability to label such compounds with radioactive isotopes allows researchers to track their distribution within biological systems and gain insights into their mechanism of action.

In conclusion, Methyl 2-chloro-4-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1804493-01-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for constructing biologically active molecules via diverse chemical transformations. The ongoing research into kinase inhibitors and fluorinated drug candidates underscores its importance as a building block for next-generation therapeutics.